Cerium trilaurate

• CAS RN: 14535-98-9
• Molecular Formula: C36H69CeO6
• Molecular Weight: 738 g/mol
• IUPAC Name: cerium(3+);dodecanoate
• InChI: InChI=1S/3C12H24O2.Ce/c3*1-2-3-4-5-6-7-8-9-10-11-12(13)14;/h3*2-11H2,1H3,(H,13,14);/q;;;+3/p-3
• InChI Key: WWLPQKCJNXAEFE-UHFFFAOYSA-K
• SMILES: CCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCC(=O)[O-].[Ce+3]

Description

Cerium trilaurate is a rare earth metal compound that has gained attention in scientific research due to its unique properties. It is a cerium-based metal organic framework (MOF) that has a three-dimensional structure. Cerium trilaurate has been studied extensively in recent years due to its potential applications in catalysis, gas storage, and drug delivery systems.

Mechanism of Action

The mechanism of action of cerium trilaurate is related to its ability to transfer electrons efficiently. The three-dimensional structure of cerium trilaurate allows for the efficient transfer of electrons, which makes it an excellent catalyst. Additionally, cerium trilaurate has been found to have antioxidant properties due to its ability to scavenge free radicals.
Biochemical and Physiological Effects:
Cerium trilaurate has been found to have antioxidant properties due to its ability to scavenge free radicals. This makes it a potential candidate for the treatment of oxidative stress-related diseases. Additionally, cerium trilaurate has been studied for its potential applications in drug delivery systems due to its unique three-dimensional structure.

Advantages and Limitations for Lab Experiments

One of the advantages of using cerium trilaurate in lab experiments is its unique three-dimensional structure, which allows for efficient electron transfer. Additionally, cerium trilaurate is relatively stable and can be easily synthesized. However, one limitation of using cerium trilaurate in lab experiments is that it is a rare earth metal compound, which can be expensive and difficult to obtain.

Future Directions

There are several potential future directions for research on cerium trilaurate. One area of interest is the development of new catalytic applications for cerium trilaurate. Additionally, there is potential for the use of cerium trilaurate in drug delivery systems due to its unique three-dimensional structure. Further research is also needed to better understand the antioxidant properties of cerium trilaurate and its potential applications in the treatment of oxidative stress-related diseases.

Synthesis Methods

The synthesis of cerium trilaurate involves the reaction of cerium nitrate and lauric acid in the presence of a solvent such as methanol. The reaction mixture is then heated and stirred for several hours to form the crystalline structure of cerium trilaurate. The resulting product is then washed and dried to obtain the pure cerium trilaurate.

Scientific Research Applications

Cerium trilaurate has been extensively studied for its potential applications in catalysis. It has been found to be an effective catalyst for a variety of reactions, including oxidation and reduction reactions. The unique three-dimensional structure of cerium trilaurate allows for the efficient transfer of electrons, which makes it an excellent catalyst.